N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide

• IUPAC Name: N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide
• InChI: InChI=1S/C19H23N3O3/c1-4-12-22(14-18(23)21(2)3)19(24)15-10-11-20-17(13-15)25-16-8-6-5-7-9-16/h5-11,13H,4,12,14H2,1-3H3
• InChI Key: FSTDZTLUNQCQHC-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)N(C)C)C(=O)C1=CC(=NC=C1)OC2=CC=CC=C2
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is found in the outer membrane of mitochondria. The compound has gained interest in the scientific community due to its potential applications in imaging and treating neuroinflammation.

Mechanism of Action

N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide binds to TSPO, which is involved in the transport of cholesterol across the mitochondrial membrane. TSPO is upregulated in activated microglia and astrocytes during neuroinflammatory processes, and N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide has been shown to selectively bind to these cells. The binding of N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide to TSPO can be visualized through PET imaging, allowing for the detection of neuroinflammation in vivo.
Biochemical and Physiological Effects:
N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide has been shown to have minimal effects on cellular viability and mitochondrial function. It has also been shown to have low toxicity in animal models. However, the long-term effects of N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide on cellular function and viability are not yet fully understood.

Advantages and Limitations for Lab Experiments

N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide has several advantages for lab experiments, including its high selectivity for TSPO and its ability to cross the blood-brain barrier. However, it also has limitations, including its relatively short half-life and the need for specialized PET imaging equipment.

Future Directions

There are several future directions for the use of N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide in scientific research. These include the development of more specific ligands for TSPO, the investigation of the role of neuroinflammation in various neurological disorders, and the use of N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide in drug development for the treatment of neuroinflammation.

Synthesis Methods

The synthesis of N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide involves the reaction of 2-chloro-N-(2-phenoxyethyl)pyridine-4-carboxamide with N,N-dimethylformamide dimethyl acetal and propylamine under reflux conditions. The resulting product is then purified through column chromatography.

Scientific Research Applications

N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide has been used in scientific research as a radiotracer for imaging neuroinflammation in vivo. It has been shown to bind specifically to TSPO, which is upregulated in activated microglia and astrocytes during neuroinflammatory processes. N-[2-(dimethylamino)-2-oxoethyl]-2-phenoxy-N-propylpyridine-4-carboxamide PET imaging has been used to detect neuroinflammation in various neurological disorders, including Alzheimer's disease and multiple sclerosis.